N'-(4-acetamidophenyl)-N-[3-(2-oxopyrrolidin-1-yl)propyl]oxamide

• IUPAC Name: N'-(4-acetamidophenyl)-N-[3-(2-oxopyrrolidin-1-yl)propyl]oxamide
• InChI: InChI=1S/C17H22N4O4/c1-12(22)19-13-5-7-14(8-6-13)20-17(25)16(24)18-9-3-11-21-10-2-4-15(21)23/h5-8H,2-4,9-11H2,1H3,(H,18,24)(H,19,22)(H,20,25)
• InChI Key: OFTBGNLZEAHMKZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)C(=O)NCCCN2CCCC2=O
• Molecular Formula: C17H22N4O4
• Molecular Weight: 346.4 g/mol

Description

N'-(4-acetamidophenyl)-N-[3-(2-oxopyrrolidin-1-yl)propyl]oxamide is a novel compound that has gained attention in the field of scientific research. This compound has shown potential in various areas, including medicinal chemistry, drug discovery, and biochemical research.

Scientific Research Applications

Stereochemistry and Pharmacology

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Environmental and Biological Effects

• Degradation of Acetaminophen by Advanced Oxidation Process : A study on the advanced oxidation processes (AOPs) used for treating acetaminophen in water reveals insights into degradation pathways, by-products, and biotoxicity. It highlights the significance of understanding these processes for environmental protection and the potential impacts on ecosystems (Qutob et al., 2022).

• Adsorptive Elimination of Acetaminophen from Water : This review elaborates on recent progress in removing acetaminophen from water, presenting structured findings and identifying new foundations for further work in environmental protection (Igwegbe et al., 2021).

• Biological Effects of Acetamide and Formamide Derivatives : An update on the biological consequences of exposure to acetamide and its derivatives, including potential environmental toxicology, offers a comprehensive overview of their commercial importance and the need for continuous research on their biological impacts (Kennedy, 2001).

Therapeutic and Mechanistic Insights

• Nootropic Drugs and Brain Cholinergic Mechanisms : This review discusses the interaction between nootropic drugs and brain cholinergic mechanisms, highlighting the relevance of understanding these interactions for therapeutic applications in cognitive processes (Pepeu & Spignoli, 1989).